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Compound of Interest

Compound Name: 2-(4-Methylphenyl)azepane

CAS No.: 168890-45-7

Cat. No.: B063979

Get Quote

A Privileged Scaffold for CNS and Metabolic Drug
Discovery
Part 1: Executive Summary & Core Significance
2-(4-Methylphenyl)azepane is a seven-membered nitrogen heterocycle (azepane) substituted

at the C2 position with a p-tolyl group. In modern drug discovery, this molecule represents a

"privileged scaffold"—a molecular framework capable of providing high-affinity ligands for

diverse biological targets, particularly G-Protein Coupled Receptors (GPCRs) and ion

channels.

While often categorized as a research reagent or intermediate, its structural architecture

mimics the pharmacophores of established psychoactive agents (e.g., phenidates,

benzazepines), making it an invaluable tool for:

Fragment-Based Drug Design (FBDD): Exploring chemical space beyond traditional 5- and

6-membered rings.

Peptidomimetics: Constraining peptide backbones to improve metabolic stability.
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Proteomics: Serving as a nucleophilic probe for amine-reactive protein tagging.

Part 2: Chemical & Physical Characterization
The physicochemical profile of CAS 168890-45-7 dictates its handling in the laboratory and its

behavior in biological assays.

Table 1: Physicochemical Properties
Property Specification Technical Note

Chemical Name 2-(4-Methylphenyl)azepane
Also known as 2-(p-

Tolyl)hexamethyleneimine

Molecular Formula C₁₃H₁₉N

Molecular Weight 189.30 g/mol
Ideal for fragment-based

screening (<200 Da)

Physical State Colorless to pale yellow liquid
Viscous; prone to oxidation

upon air exposure

Solubility
DMSO, Methanol, DCM,

Chloroform

Limited water solubility;

requires protonation (pH < 7)

for aqueous stability

pKa (Calculated) ~10.5 (Conjugate Acid)

Highly basic secondary amine;

exists as cation at

physiological pH

Chirality C2 Center (Racemic)

Contains one stereocenter.[1]

[2] Enantiomers often exhibit

distinct pharmacological

profiles.

Stability & Storage Protocol
Air Sensitivity: Secondary amines readily absorb atmospheric CO₂ to form carbamates.

Store under inert gas (Argon/Nitrogen).

Hygroscopicity: Mildly hygroscopic. Keep desiccated at 2–8°C.
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Part 3: Synthesis & Manufacturing Methodologies
The synthesis of 2-arylazepanes is challenging due to the entropic difficulty of closing seven-

membered rings. Two primary routes are employed in research settings: Ring Expansion

(Schmidt/Beckmann) and Cyclization.

Route A: Ring Expansion (Schmidt Reaction)
This is the preferred industrial route due to the availability of cyclohexanone precursors.

Precursor: 2-(4-Methylphenyl)cyclohexanone.

Reagent: Hydrazoic acid (

) generated in situ from Sodium Azide (

) and Polyphosphoric Acid (PPA).

Mechanism: Migration of the alkyl group to the nitrogen insertion center.

Outcome: Formation of the lactam (2-(4-methylphenyl)azepan-7-one), followed by reduction

(LiAlH₄) to the amine.

Route B: Intramolecular Cyclization (Friedel-Crafts)
Used for high-enantiopurity synthesis starting from chiral amino acids.

Precursor: N-protected amino hexanoyl chloride derivatives.

Catalyst: Aluminum Chloride (

).

Mechanism: Intramolecular electrophilic aromatic substitution.

Visualization: Synthesis Workflow
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Click to download full resolution via product page

Figure 1: The Schmidt Reaction pathway for synthesizing the azepane core via ring expansion

of cyclohexanones.

Part 4: Medicinal Chemistry & Mechanism of Action
While CAS 168890-45-7 is a building block, its pharmacophore (the 2-arylazepane motif) is

biologically active. It functions as a conformational restrictor, locking the phenyl and amine

groups into a specific spatial orientation required for receptor binding.

Target Classes
NMDA Receptors (GluN2B Subunit):

Mechanism: 2-substituted nitrogen heterocycles act as bioisosteres for the polyamine tail

of GluN2B-selective antagonists (e.g., Ifenprodil analogs). The azepane ring fills the

hydrophobic pocket while the amine interacts with Aspartate residues.

Monoamine Transporters (DAT/SERT):

Mechanism: The phenyl-amine distance in 2-arylazepanes mimics the dopamine skeleton,

allowing blockade of reuptake transporters.

Histamine H3 Receptors:

Application: Used as the lipophilic "tail" in H3 antagonists to enhance blood-brain barrier

(BBB) penetration.

Experimental Protocol: Derivatization for SAR Library
To utilize this scaffold in a screening library:

Dissolution: Dissolve 1.0 eq of 2-(4-Methylphenyl)azepane in anhydrous DCM.

Base Addition: Add 1.2 eq of DIPEA (Diisopropylethylamine) to scavenge acid.

Coupling: Add 1.0 eq of the desired electrophile (e.g., sulfonyl chloride, acid chloride)

dropwise at 0°C.
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Monitoring: Monitor via TLC (MeOH/DCM 1:9). The secondary amine spot (ninhydrin

positive) should disappear.

Workup: Wash with 1N HCl (to remove unreacted amine), then sat. NaHCO₃. Dry over

MgSO₄.

Visualization: Pharmacophore Mapping
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Figure 2: Pharmacophore mapping of the 2-arylazepane scaffold showing key interaction points

with biological targets.

Part 5: Safety & Handling (SDS Summary)
Hazard Classification (GHS):

Skin Irritation: Category 2 (H315)

Eye Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation, H335)

Handling Protocols
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PPE: Nitrile gloves (0.11 mm minimum thickness), safety goggles, and lab coat are

mandatory.

Ventilation: Always handle inside a fume hood. The vapor pressure of azepanes can lead to

respiratory irritation.

Spill Cleanup: Absorb with inert material (vermiculite/sand). Do not use combustible

materials like sawdust. Neutralize area with dilute acetic acid if necessary.

First Aid:

Eye Contact: Rinse immediately with plenty of water for 15 minutes.

Skin Contact: Wash with soap and water. Remove contaminated clothing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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